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Compound of Interest

Compound Name: 2-chloro-N-propylacetamide

Cat. No.: B077628 Get Quote

An In-depth Technical Guide to 2-chloro-N-propylacetamide (CAS: 13916-39-7)

This technical guide provides a comprehensive overview of the physicochemical properties,

safety information, and a representative synthesis protocol for 2-chloro-N-propylacetamide.

This document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Physicochemical Properties
2-chloro-N-propylacetamide is a chemical compound with the CAS number 13916-39-7. It is

classified as an acetamide derivative. The compound's known physical and chemical properties

are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₅H₁₀ClNO [1][2]

Molecular Weight 135.59 g/mol [1][2][3]

Physical State Solid, Crystalline [1][4]

Appearance Light brown [4]

Melting Point 80 - 84 °C (176 - 183.2 °F) [4]

Boiling Point No information available [3][4]

Solubility No information available [3]

Purity 98% (GC) [3]

SMILES string ClCC(=O)NCCC [1]

InChI
1S/C5H10ClNO/c1-2-3-7-

5(8)4-6/h2-4H2,1H3,(H,7,8)
[1]

InChI key
SHWUYQDIJUWTPM-

UHFFFAOYSA-N
[1]

Safety and Handling
2-chloro-N-propylacetamide is classified as harmful if swallowed. Appropriate personal

protective equipment (PPE), including gloves, protective clothing, and eye/face protection,

should be worn when handling this substance. Work should be conducted in a well-ventilated

area or under a chemical fume hood.

GHS Hazard Information:

Pictogram Signal Word Hazard Statement Hazard Class

GHS07 Warning
H302: Harmful if

swallowed
Acute Toxicity 4 (Oral)

Precautionary Statements:
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A comprehensive list of precautionary statements for handling 2-chloro-N-propylacetamide is

provided below:

Prevention:

P264: Wash skin thoroughly after handling.[3]

P270: Do not eat, drink or smoke when using this product.[3]

Response:

P301+P312+P330: If swallowed: Call a poison center or doctor if you feel unwell. Rinse

mouth.[3]

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.[3]

Synthesis Protocol
The following is a general experimental protocol for the synthesis of 2-chloro-N-alkyl/aryl

acetamides, which can be adapted for 2-chloro-N-propylacetamide.[5] This synthesis

involves the reaction of an amine with chloroacetyl chloride.

Materials:

n-Propylamine

Chloroacetyl chloride

A suitable solvent (e.g., a non-reactive organic solvent or an aqueous medium)

Ice-cold water

Ethanol (95%) for recrystallization

Procedure:

In a reaction vessel, dissolve n-propylamine in the chosen solvent.
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Cool the solution in an ice bath.

Slowly add chloroacetyl chloride dropwise to the stirred amine solution over a period of one

hour. The reaction is exothermic and the temperature should be maintained.

After the addition is complete, allow the reaction mixture to stir overnight at room

temperature.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, pour the reaction mixture into ice-cold water to precipitate the crude

product.

Filter the precipitate, wash it with cold water, and allow it to dry.

Recrystallize the crude 2-chloro-N-propylacetamide from 95% ethanol to obtain the

purified product.[5]

Characterization:

The structure and purity of the synthesized compound can be confirmed using techniques such

as Infrared (IR) spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and by

determining its melting point.[5]

Biological Activity
Derivatives of 2-chloro-N-alkyl/aryl acetamide have been investigated for their potential

biological activities. Studies have shown that some of these compounds exhibit antimicrobial

properties, including antibacterial and antifungal activity.[5] The presence of the chloro group

appears to be important for the antimicrobial efficacy of certain acetamides.[6] Additionally,

other N-substituted acetamide derivatives have been synthesized and explored for their

potential as antidepressant agents.[7] However, specific biological activity and signaling

pathway information for 2-chloro-N-propylacetamide (CAS 13916-39-7) is not extensively

documented in the reviewed literature.
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Synthesis Workflow

n-Propylamine + Chloroacetyl Chloride

Reaction in Solvent
(Stirring, Controlled Temperature)

1. Addition

Precipitation in Ice-Water

2. Quenching

Filtration & Recrystallization

3. Isolation

2-chloro-N-propylacetamide

4. Final Product

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2-chloro-N-propylacetamide.
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Safety Precautions Logic

Handling 2-chloro-N-propylacetamide

Wear PPE
(Gloves, Goggles, Lab Coat)

Requires

Use in Well-Ventilated Area
(Fume Hood)

Requires

Harmful if Swallowed (H302)

Potential Hazard

Dispose Properly
(P501)

After Use

Response: Call Poison Center
(P301+P312+P330)

If Occurs

Click to download full resolution via product page

Caption: Logical relationships of safety precautions for 2-chloro-N-propylacetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-chloro-N-propylacetamide CAS number 13916-39-7
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077628#2-chloro-n-propylacetamide-cas-number-
13916-39-7-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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